Cas no 873010-06-1 (2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
• CAS No: 873010-06-1
• MF: C₁₇H₁₆FN₃O₂S₂
• MW: 377.456244468689
• CID: 5510255
• Update Time: 2025-05-19

2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide
• 2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C17H16FN3O2S2/c1-12-15(24-17(21-12)13-5-4-9-19-11-13)8-10-20-25(22,23)16-7-3-2-6-14(16)18/h2-7,9,11,20H,8,10H2,1H3
• InChI Key： FVDSRJHIELIVQQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=CN=C3)=NC=2C)(=O)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

Recent Advances in the Study of 2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS: 873010-06-1)

The compound 2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS: 873010-06-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique thiazole-pyridine scaffold, has been investigated for its role as a modulator of key biological pathways, particularly in the context of inflammation and oncology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which explored the compound's inhibitory effects on specific protein kinases involved in inflammatory responses. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate that 2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide exhibits high selectivity for the p38 MAP kinase pathway, a critical regulator of cytokine production. The study reported an IC50 value of 12 nM, suggesting potent inhibitory activity. Furthermore, the compound demonstrated favorable metabolic stability in human liver microsomes, highlighting its potential as a lead candidate for further development.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's applicability in oncology. A 2024 preprint article on bioRxiv described its role as a disruptor of protein-protein interactions involving the Bcl-2 family of apoptosis regulators. Using a combination of surface plasmon resonance (SPR) and cellular assays, the authors showed that the compound binds to the BH3 domain of Bcl-xL with a dissociation constant (Kd) of 8.2 µM, effectively sensitizing cancer cells to apoptosis. These findings position 2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide as a promising scaffold for the development of novel anti-cancer therapeutics.

From a structural perspective, the compound's unique design—featuring a fluorine atom at the 2-position of the benzene sulfonamide moiety—has been shown to enhance its binding affinity and metabolic stability. Computational studies published in the Journal of Chemical Information and Modeling (2023) utilized density functional theory (DFT) to analyze the electronic effects of this substitution, revealing that the fluorine atom contributes to favorable electrostatic interactions with target proteins while minimizing off-target effects. This insight has informed the design of next-generation derivatives with improved pharmacological profiles.

Despite these promising results, challenges remain in translating these findings into clinical applications. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for more comprehensive in vivo studies to assess the compound's toxicity and bioavailability. Preliminary data from rodent models indicate a moderate clearance rate and acceptable tolerability, but further optimization may be required to address potential issues such as plasma protein binding and tissue distribution. Collaborative efforts between academic and industrial researchers are currently underway to address these gaps and advance the compound toward preclinical development.

In summary, 2-fluoro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS: 873010-06-1) represents a versatile and pharmacologically active scaffold with applications in both inflammation and oncology. Recent studies have shed light on its mechanism of action, structural advantages, and therapeutic potential, paving the way for future drug discovery efforts. Continued research will be essential to fully realize its clinical promise and overcome existing challenges in drug development.